3-(1,5-Diethyl-1H-1,2,4-triazol-3-yl)pyridine

• Molecular Formula: C11H14N4
• Molecular Weight: 202.26 g/mol
• IUPAC Name: 3-(1,5-diethyl-1,2,4-triazol-3-yl)pyridine
• InChI: InChI=1S/C11H14N4/c1-3-10-13-11(14-15(10)4-2)9-6-5-7-12-8-9/h5-8H,3-4H2,1-2H3
• InChI Key: XAKGBOVRANTXEB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NN1CC)C2=CN=CC=C2

Description

Chemical Structure and Properties
3-(1,5-Diethyl-1H-1,2,4-triazol-3-yl)pyridine (CAS 622403-82-1) is a heterocyclic compound featuring a pyridine ring substituted with a 1,2,4-triazole moiety bearing diethyl groups at the 1- and 5-positions. Its molecular formula is C₁₁H₁₅N₅, with a molecular weight of 217.28 g/mol. The IUPAC name reflects its substitution pattern: 3-(1,5-diethyl-1H-1,2,4-triazol-3-yl)pyridine .

For example, hydrazines or thiosemicarbazides are reacted with nitriles or carbonyl compounds under controlled conditions to form the triazole core .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1,5-Diethyl-1H-1,2,4-triazol-3-yl)pyridine typically involves the cyclization of appropriate precursors. One common method is the one-pot synthesis, which involves the coupling of amidines with carboxylic acids followed by cyclization with hydrazines . This method is efficient and allows for the generation of a wide variety of 1,2,4-triazole derivatives.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

3-(1,5-Diethyl-1H-1,2,4-triazol-3-yl)pyridine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can yield different derivatives depending on the reagents used.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Halogenating agents, nucleophiles, and electrophiles are commonly employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can introduce various functional groups, leading to a wide range of derivatives.

Scientific Research Applications

3-(1,5-Diethyl-1H-1,2,4-triazol-3-yl)pyridine has several scientific research applications:

Chemistry: It is used as a ligand in coordination chemistry to form metal complexes with unique properties.

Biology: The compound’s ability to bind with enzymes and receptors makes it a candidate for studying biological processes.

Industry: The compound is used in the development of new materials, including polymers and catalysts.

Mechanism of Action

The mechanism of action of 3-(1,5-Diethyl-1H-1,2,4-triazol-3-yl)pyridine involves its interaction with molecular targets such as enzymes and receptors. The triazole ring can form non-covalent bonds with these targets, influencing their activity and leading to various biological effects . The specific pathways involved depend on the context of its application, such as enzyme inhibition or receptor modulation.

Comparison with Similar Compounds

Data Tables

Table 1: Physicochemical Properties

Compound	Molecular Weight (g/mol)	LogP (Predicted)	Hydrogen Bond Donors	Hydrogen Bond Acceptors
3-(1,5-Diethyl-1H-1,2,4-triazol-3-yl)pyridine	217.28	1.8	1	4
3-[5-(Benzylsulfanyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]pyridine	429.52	3.5	1	5
1H-Pyrazolo[3,4-b]pyridine	119.12	1.2	1	3

Biological Activity

3-(1,5-Diethyl-1H-1,2,4-triazol-3-yl)pyridine is a compound of interest due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including synthesis methods, pharmacological effects, and relevant case studies.

Chemical Structure and Synthesis

The compound features a pyridine ring substituted with a 1,2,4-triazole moiety. The synthesis typically involves multi-step reactions that incorporate triazole derivatives into the pyridine framework.

Synthesis Overview:

• Starting Materials : Pyridine derivatives and triazole precursors.
• Reagents : Common reagents include hydrazine hydrate and various alkylating agents.
• Procedure : The synthesis often employs reflux conditions in solvents like ethanol or acetonitrile to facilitate the formation of the desired triazole-pyridine structure .

Antifungal Activity

Research has indicated that compounds containing the triazole moiety exhibit significant antifungal properties. A study demonstrated that derivatives similar to 3-(1,5-Diethyl-1H-1,2,4-triazol-3-yl)pyridine showed promising activity against various fungal strains, suggesting its potential as an antifungal agent .

Anticancer Properties

The biological activity of this compound extends to anticancer effects. Triazole derivatives have been investigated for their ability to inhibit specific kinases involved in cancer progression. For instance, structure-activity relationship (SAR) studies revealed that certain modifications to the triazole ring enhance cytotoxicity against cancer cell lines such as MCF7 (breast cancer) and HCT116 (colon cancer) .

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antifungal	Effective against Candida spp.
Anticancer	Cytotoxic effects on MCF7 and HCT116 cells
Enzyme Inhibition	Inhibits specific kinases involved in cancer

Case Study 1: Antifungal Efficacy

In a comparative study of antifungal agents, 3-(1,5-Diethyl-1H-1,2,4-triazol-3-yl)pyridine was tested against common fungal pathogens. Results indicated a minimum inhibitory concentration (MIC) comparable to established antifungals, supporting its potential as a therapeutic candidate .

Case Study 2: Cytotoxicity in Cancer Cells

A series of experiments evaluated the cytotoxicity of various triazole derivatives on cancer cell lines. The compound exhibited significant growth inhibition at low micromolar concentrations, highlighting its potential as an anticancer agent. The mechanism of action appears to involve the induction of apoptosis in targeted cells .

The precise mechanism by which 3-(1,5-Diethyl-1H-1,2,4-triazol-3-yl)pyridine exerts its biological effects is still under investigation. However, it is hypothesized that the triazole ring plays a crucial role in enzyme inhibition and interaction with cellular targets involved in proliferation and survival pathways.